Cas no 449768-49-4 (2-{4-butyl(methyl)sulfamoylbenzamido}-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

2-{4-butyl(methyl)sulfamoylbenzamido}-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide structure

449768-49-4 structure

Product Name:2-{4-butyl(methyl)sulfamoylbenzamido}-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

CAS No:449768-49-4

MF:C₂₃H₃₂N₄O₄S₂

MW:492.654582977295

CID:6359775

PubChem ID:5077985

Update Time:2023-12-14

2-{4-butyl(methyl)sulfamoylbenzamido}-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2-{4-butyl(methyl)sulfamoylbenzamido}-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
- 2-(4-(N-butyl-N-methylsulfamoyl)benzamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
- Thieno[2,3-c]pyridine-3-carboxamide, 2-[[4-[(butylmethylamino)sulfonyl]benzoyl]amino]-4,5,6,7-tetrahydro-6-(1-methylethyl)-
- AKOS024581555
- 2-{4-[butyl(methyl)sulfamoyl]benzamido}-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide
- F0539-0978
- 449768-49-4
- 2-[[4-[butyl(methyl)sulfamoyl]benzoyl]amino]-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
- Oprea1_089376
- Inchi： 1S/C23H32N4O4S2/c1-5-6-12-26(4)33(30,31)17-9-7-16(8-10-17)22(29)25-23-20(21(24)28)18-11-13-27(15(2)3)14-19(18)32-23/h7-10,15H,5-6,11-14H2,1-4H3,(H2,24,28)(H,25,29)
- InChI Key： SVAYOSITBWKDIG-UHFFFAOYSA-N
- SMILES： C1N(C(C)C)CCC2C(C(N)=O)=C(NC(=O)C3=CC=C(S(N(CCCC)C)(=O)=O)C=C3)SC1=2

Computed Properties

Exact Mass: 492.18649786g/mol
Monoisotopic Mass: 492.18649786g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 33
Rotatable Bond Count: 9
Complexity: 793
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 149Å²

Experimental Properties

Density: 1.291±0.06 g/cm3(Predicted)
pka: 11.93±0.20(Predicted)

2-{4-butyl(methyl)sulfamoylbenzamido}-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Pricemore >>

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